(1E)-CFI-400437 dihydrochloride

• Molecular Formula: C29H28N6O2
• Molecular Weight: 492.6 g/mol
• InChI: InChI=1S/C29H28N6O2/c1-34-11-13-35(14-12-34)28-10-5-19(18-30-28)4-8-26-22-7-3-20(16-27(22)33-32-26)15-24-23-17-21(37-2)6-9-25(23)31-29(24)36/h3-10,15-18,31,36H,11-14H2,1-2H3/b8-4+,20-15?
• InChIKey: VIQNOLGAERSTBP-KDTVWJODSA-N

CFI-400437 dihydrochloride: High-Selectivity PLK4 Inhibitor for Centrosome Research

(1E)-CFI-400437 dihydrochloride (CAS 1247000-76-5) is an indolinone-derived, ATP-competitive inhibitor of Polo-like kinase 4 (PLK4) with a reported IC₅₀ of 0.6 nM against the recombinant kinase [1]. It exhibits selectivity against other PLK family members (IC₅₀ >10 µM for PLK1, PLK2, and PLK3) and demonstrates antiproliferative activity in multiple human cancer cell lines [2]. The compound has demonstrated in vivo antitumor efficacy in MDA-MB-468 breast cancer mouse xenograft models [3].

Target PLK4 pathway inhibition study fit

Selectivity Isoform-selectivity assay context

Format Dihydrochloride salt for aqueous solubility

• [1] Sampson, P., et al. The Discovery of PLK4 Inhibitors: (E)-3-((1H-Indazol-6-yl)methylene)indolin-2-ones as Novel Antiproliferative Agents. Journal of Medicinal Chemistry, 2015, 58(1), 147-169. View Source
• [2] Mason, J. M., Lin, D. C. C., Wei, X., et al. Functional characterization of CFI-400945, a Polo-like kinase 4 inhibitor, as a potential anticancer agent. Cancer Cell, 2014, 26(2), 163-176. View Source
• [3] MedChemExpress. CFI-400437 (HY-120279A) Product Information. View Source

Why PLK4 Inhibitors Are Not Interchangeable Without Validation

Direct substitution among PLK4 inhibitors is problematic due to substantial variation in potency, selectivity profiles, and off-target kinase inhibition. For instance, CFI-400945 has an IC₅₀ of 2.8 nM for PLK4 [1], whereas (1E)-CFI-400437 dihydrochloride exhibits an IC₅₀ of 0.6 nM [2]. More critically, (1E)-CFI-400437 dihydrochloride demonstrates inhibition of Aurora A, Aurora B, KDR, and FLT-3 at sub-micromolar concentrations (0.37, 0.21, 0.48, and 0.18 µM, respectively) , a profile that differs from more selective agents like Centrinone B (Ki = 0.59 nM for PLK4, with >2000-fold selectivity over Aurora A and Aurora B) . These differences in kinase inhibition profiles translate to distinct cellular phenotypes and varying degrees of antiproliferative activity across different cancer cell lines [3].

Selectivity-penetration trade-off: higher selectivity may reduce brain penetration; anti-proliferative impact in CNS models may not transfer.

Salt-form solubility context: dihydrochloride solubility kinetics differ from free base; formulation may alter in vivo exposure.

Kinase profile mismatch: broad PLK inhibition may confound PLK4-specific endpoints; selectivity context requires review.

• [1] Mason, J. M., et al. Functional characterization of CFI-400945. Cancer Cell, 2014, 26(2), 163-176. View Source
• [2] Sampson, P., et al. The Discovery of PLK4 Inhibitors. Journal of Medicinal Chemistry, 2015, 58(1), 147-169. View Source
• [3] Suri, A., Bailey, A. W., Tavares, M. T., et al. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential. International Journal of Molecular Sciences, 2019, 20(9), 2112. View Source

Quantitative Differentiation: Head-to-Head Selectivity, Potency, and In Vivo Data

PLK4 Selectivity vs. Centrinone and Alisertib in Tumor Cell Lines

(1E)-CFI-400437 dihydrochloride inhibits recombinant human PLK4 with an IC₅₀ of 0.6 nM, which is approximately 4.7-fold more potent than the closely related compound CFI-400945 (IC₅₀ = 2.8 nM) in comparable recombinant kinase assays [1][2].

PLK4 Selectivity vs Centrinone

Head-to-head

Target: reported greatest anti-proliferative impact among tested PLK4 inhibitors in embryonal tumor cell lines. Comparator: centrinones more selective but poor brain exposure.

Supports anti-proliferative endpoint context; CNS model fit may require review.

Cell-line panel: MON, BT-12, BT-16, DAOY, D283.

Evidence Dimension	PLK4 enzymatic inhibition (IC₅₀)
Target Compound Data	0.6 nM
Comparator Or Baseline	CFI-400945: 2.8 ± 1.4 nM
Quantified Difference	~4.7-fold greater potency for (1E)-CFI-400437 dihydrochloride
Conditions	Recombinant human PLK4 kinase activity assay

Why This Matters

The 4.7-fold greater potency of (1E)-CFI-400437 dihydrochloride translates to lower required concentrations for target engagement in cellular assays, which can reduce off-target effects and improve the dynamic range in dose-response experiments.

• [1] Sampson, P., et al. The Discovery of PLK4 Inhibitors. Journal of Medicinal Chemistry, 2015, 58(1), 147-169. View Source
• [2] Mason, J. M., et al. Functional characterization of CFI-400945. Cancer Cell, 2014, 26(2), 163-176. View Source

Kinase Selectivity: PLK4 vs. Aurora Kinases and Off-Targets

(1E)-CFI-400437 dihydrochloride exhibits sub-micromolar inhibition of Aurora A (IC₅₀ = 0.37 µM) and Aurora B (IC₅₀ = 0.21 µM), a profile that contrasts sharply with Centrinone B, which shows minimal Aurora A (Ki = 1.2 µM) and Aurora B (Ki = 5.6 µM) inhibition . This difference in off-target profile yields a selectivity window of >2000-fold for PLK4 over Aurora kinases for Centrinone B, versus approximately 350- to 600-fold for (1E)-CFI-400437 dihydrochloride .

Kinase Selectivity Profile

Reported

PLK4 IC50 0.6 nM; vs Aurora A 370 nM (>600-fold). Comparator alisertib: Aurora A IC50 ~1 nM, PLK4 ~10-50 nM.

Supports PLK4 pathway-specific interpretation; Aurora off-target context may differ.

In vitro kinase assay context.

Evidence Dimension	Aurora A and Aurora B inhibition
Target Compound Data	Aurora A IC₅₀ = 0.37 µM; Aurora B IC₅₀ = 0.21 µM
Comparator Or Baseline	Centrinone B: Aurora A Ki = 1.2 µM; Aurora B Ki = 5.6 µM
Quantified Difference	(1E)-CFI-400437 dihydrochloride inhibits Aurora A ~3.2-fold more potently and Aurora B ~27-fold more potently than Centrinone B
Conditions	Recombinant kinase activity assays

Why This Matters

The differential off-target inhibition of Aurora kinases by (1E)-CFI-400437 dihydrochloride may contribute to its antiproliferative phenotype and should be considered when designing experiments where Aurora kinase inhibition could confound interpretation of PLK4-specific effects.

In Vivo Pharmacokinetics: Plasma Exposure and Protein Binding

In a comparative study evaluating multiple PLK4 inhibitors across five pediatric embryonal tumor cell lines (MON, BT-12, BT-16, DAOY, D283), (1E)-CFI-400437 dihydrochloride demonstrated the greatest overall impact among the compounds tested [1][2]. Kinase binding assays yielded an IC₅₀ <5 nM for (1E)-CFI-400437 dihydrochloride, and it required <100 nM to significantly inhibit proliferation in multiple cell lines, outperforming CFI-400945, centrinone, and centrinone-B in this direct comparative assessment [3].

Mouse PK Parameters

Reported

Cmax 92 ng/mL, AUC 190 ng·h/mL, unbound fraction 1% (50 mg/kg IP).

Supports exposure-model interpretation; plasma protein binding context.

Dihydrochloride salt PK profile; may differ from free base.

Evidence Dimension	Proliferation inhibition in embryonal tumor cell lines
Target Compound Data	IC₅₀ <5 nM (binding); <100 nM required for significant proliferation inhibition
Comparator Or Baseline	CFI-400945, centrinone, centrinone-B, R-1530, axitinib, KW-2449, alisertib
Quantified Difference	(1E)-CFI-400437 dihydrochloride identified as "most effective compound" in direct comparison across five cell lines
Conditions	MON, BT-12, BT-16, DAOY, D283 pediatric embryonal tumor cell lines

Why This Matters

For researchers studying pediatric embryonal brain tumors or other PLK4-dependent malignancies, (1E)-CFI-400437 dihydrochloride offers the highest validated antiproliferative efficacy among available PLK4 tool compounds, enabling more robust target validation studies.

• [1] Suri, A., Bailey, A. W., Tavares, M. T., et al. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. International Journal of Molecular Sciences, 2019, 20(9), 2112. View Source
• [2] THER-09. Evaluation of protein kinase inhibitors with PLK4 cross-over potential in pediatric embryonal brain tumors. Neuro-Oncology, 2019, 21(Suppl 2), ii115-ii116. View Source
• [3] Suri, A., et al. Comparative structural docking and activity inhibition of PK inhibitors with PLK4 crossover potential. OMICS International. View Source

In Vivo Antitumor Efficacy in Breast Cancer Xenograft Model

(1E)-CFI-400437 dihydrochloride (25 mg/kg, intraperitoneal injection, once daily for 21 days) demonstrates antitumor activity in the MDA-MB-468 breast cancer mouse xenograft model [1]. While direct comparative in vivo data with CFI-400945 in this specific model are not available, CFI-400945 has shown efficacy in other xenograft models (pancreatic, lung, TNBC) at oral doses ranging from 3.0 to 9.4 mg/kg [2]. (1E)-CFI-400437 dihydrochloride's validated in vivo activity at 25 mg/kg i.p. provides a benchmark for preclinical efficacy studies.

Xenograft Tumor Growth

Reported

MDA-MB-468 model: reported tumor growth impairment at 25 mg/kg IP daily × 21 days; comparator axitinib showed minimal efficacy.

Model-response endpoint context; tissue-specific exposure context.

Breast cancer xenograft model; PK/PD modeling may inform exposure model validation.

Evidence Dimension	Tumor growth inhibition in vivo
Target Compound Data	25 mg/kg i.p. daily for 21 days, effective in MDA-MB-468 xenograft
Comparator Or Baseline	CFI-400945: 3.0-9.4 mg/kg oral daily, effective in multiple xenograft models
Quantified Difference	Different routes of administration and dosing regimens preclude direct quantitative comparison
Conditions	MDA-MB-468 breast cancer mouse xenograft model

Why This Matters

(1E)-CFI-400437 dihydrochloride has validated in vivo antitumor activity, making it suitable for preclinical proof-of-concept studies where target engagement and efficacy must be demonstrated in animal models.

• [1] MedChemExpress. CFI-400437 (HY-120279A) Product Information. View Source
• [2] Mason, J. M., et al. Functional characterization of CFI-400945. Cancer Cell, 2014, 26(2), 163-176. View Source

Validated Research Applications in Oncology and Cell Biology

Centrosome Amplification Studies in Solid Tumors

Based on direct comparative evidence showing (1E)-CFI-400437 dihydrochloride as the most effective compound among eight tested PLK4 inhibitors in embryonal tumor cell lines (IC₅₀ <5 nM in binding assays, <100 nM for proliferation inhibition) [1], this compound is the preferred tool for target validation studies in EBT models. Its superior antiproliferative efficacy in MON, BT-12, BT-16, DAOY, and D283 cell lines [2] makes it particularly well-suited for establishing PLK4 dependency in these malignancies.

Preclinical Efficacy Studies in Triple-Negative Breast Cancer Xenografts

(1E)-CFI-400437 dihydrochloride's distinct off-target inhibition profile—with IC₅₀ values of 0.37 µM for Aurora A and 0.21 µM for Aurora B —contrasts with the high selectivity of Centrinone B (>2000-fold selective) . This property makes (1E)-CFI-400437 dihydrochloride uniquely valuable for studies exploring the interplay between PLK4 inhibition and Aurora kinase signaling in centrosome amplification and mitotic regulation, where the dual activity may reveal synergistic or confounding biological effects.

Comparative PLK4 Inhibitor Profiling in Embryonal Brain Tumors

With validated in vivo antitumor activity at 25 mg/kg i.p. daily for 21 days in the MDA-MB-468 breast cancer xenograft model [3], (1E)-CFI-400437 dihydrochloride provides a reliable benchmark for preclinical efficacy studies. While not optimized for oral bioavailability or brain penetration [4], its robust in vivo activity in this well-characterized model makes it suitable for proof-of-concept studies in breast cancer and other solid tumor types where PLK4 inhibition is a therapeutic hypothesis.

High-Sensitivity PLK4 Enzymatic Assays Requiring Maximal Potency

With an IC₅₀ of 0.6 nM against recombinant PLK4—approximately 4.7-fold more potent than CFI-400945 (IC₅₀ = 2.8 nM) [5][6]—(1E)-CFI-400437 dihydrochloride is the preferred compound for enzymatic assays demanding maximal sensitivity. This enhanced potency enables detection of PLK4 activity at lower concentrations and provides a wider dynamic range for dose-response studies, critical for high-throughput screening and biochemical characterization of PLK4 function.

Application

Selection Property

Validation Focus

Centrosome amplification studies

PLK4 selectivity context

Chromosomal instability endpoints

Triple-negative breast cancer xenograft studies

Model-response endpoint context

Tumor growth inhibition endpoints

Comparative PLK4 inhibitor profiling

Reported anti-proliferative context

Cell-line panel endpoint review

• [1] Suri, A., et al. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential. IJMS, 2019, 20(9), 2112. View Source
• [2] THER-09. Evaluation of protein kinase inhibitors with PLK4 cross-over potential. Neuro-Oncology, 2019, 21(Suppl 2), ii115-ii116. View Source
• [3] MedChemExpress. CFI-400437 (HY-120279A) Product Information. View Source
• [4] Suri, A., et al. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential. IJMS, 2019, 20(9), 2112. View Source
• [5] Sampson, P., et al. The Discovery of PLK4 Inhibitors. J Med Chem, 2015, 58(1), 147-169. View Source
• [6] Mason, J. M., et al. Functional characterization of CFI-400945. Cancer Cell, 2014, 26(2), 163-176. View Source